Cas no 6322-37-8 (sodium 8-aminonaphthalene-2-sulphonate)

• Product Name: sodium 8-aminonaphthalene-2-sulphonate
• CAS No: 6322-37-8
• MF: C₁₀H₈NNaO₃S
• MW: 245.230192184448
• CID: 959290
• PubChem ID: 23666733
• Update Time: 2025-06-09

sodium 8-aminonaphthalene-2-sulphonate Chemical and Physical Properties

Names and Identifiers

• sodium 8-aminonaphthalene-2-sulphonate
• 1,7-CLEVE'S ACID SODIUM SALT
• 1-Amino-naphthalin-7-sulfonsaeure
• Natrium-1-naphthylamin-sulfonat-(7)
• sodium 8-amino-2-naphthalenesulfonate
• sodium 8-aminonaphthalene-2-sulfonate
• sodium;8-aminonaphthalene-2-sulfonate
• 2-Naphthalenesulfonic acid, 8-amino-, sodium salt (1:1)
• DTXSID7064233
• 8-Amino-2-naphthalenesulfonic acid sodium salt
• 2-Naphthalenesulfonic acid, 8-amino-, monosodium salt
• SCHEMBL4113857
• 6322-37-8
• AKOS024332819
• EINECS 228-679-0
• Sodium 1-aminonaphthalene-7-sulfonate
• NSC-68332
• NSC 68332
• NS00081112
• NSC 31509
• B7VG4BH2PG
• NSC-31509
• Sodium 1-naphthylamine-7-sulfonate
• GJYIHWVYSDKING-UHFFFAOYSA-M
• 2-Naphthalenesulfonic acid, 8-amino-, sodium salt
• UNII-B7VG4BH2PG

• Inchi： 1S/C10H9NO3S.Na/c11-10-3-1-2-7-4-5-8(6-9(7)10)15(12,13)14;/h1-6H,11H2,(H,12,13,14);/q;+1/p-1
• InChI Key： GJYIHWVYSDKING-UHFFFAOYSA-M
• SMILES： S(C1C=CC2C=CC=C(C=2C=1)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 245.01200
• Monoisotopic Mass: 245.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.502
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 91.60000
• LogP: 2.98810

Additional information on sodium 8-aminonaphthalene-2-sulphonate

Introduction to Sodium 8-Aminonaphthalene-2-Sulphonate (CAS No. 6322-37-8)

Sodium 8-aminonaphthalene-2-sulphonate (CAS No. 6322-37-8) is a significant compound in the field of chemical and pharmaceutical research, widely recognized for its versatile applications. This compound, characterized by its sulfonate and amine functional groups, has garnered considerable attention due to its role in various synthetic processes and biological studies.

The chemical structure of sodium 8-aminonaphthalene-2-sulphonate consists of a naphthalene ring substituted with an amino group at the 8-position and a sulfonate group at the 2-position. This unique arrangement imparts distinct chemical properties that make it invaluable in multiple domains, including medicinal chemistry, material science, and industrial applications.

In recent years, sodium 8-aminonaphthalene-2-sulphonate has been extensively studied for its potential in drug development. Its ability to act as a chelating agent and its compatibility with various organic reactions have made it a preferred choice for synthesizing complex molecules. For instance, researchers have leveraged this compound to develop novel pharmaceutical intermediates that exhibit enhanced bioavailability and reduced toxicity.

One of the most compelling aspects of sodium 8-aminonaphthalene-2-sulphonate is its role in the synthesis of functionalized polymers. The sulfonate group facilitates the formation of water-soluble polymers, which are increasingly used in biomedical applications such as drug delivery systems and tissue engineering. These polymers can be tailored to release therapeutic agents in a controlled manner, improving treatment efficacy.

The compound's amine group also plays a crucial role in its utility as a ligand in coordination chemistry. By forming stable complexes with metal ions, sodium 8-aminonaphthalene-2-sulphonate enables the development of catalysts that are more efficient and selective. This has significant implications for green chemistry initiatives, as it allows for more sustainable synthetic routes that minimize waste and energy consumption.

Recent advancements in computational chemistry have further highlighted the importance of sodium 8-aminonaphthalene-2-sulphonate. Molecular modeling studies have revealed its potential as a building block for designing new materials with specific electronic properties. These materials could revolutionize industries ranging from electronics to renewable energy, offering solutions to some of today's most pressing technological challenges.

The pharmaceutical industry has also embraced sodium 8-aminonaphthalene-2-sulphonate for its role in developing anti-inflammatory agents. Its structural features allow it to interact with biological targets in ways that mimic natural compounds, thereby reducing side effects associated with traditional medications. This has opened up new avenues for treating chronic conditions such as arthritis and inflammatory bowel disease.

In addition to its medicinal applications, sodium 8-aminonaphthalene-2-sulphonate finds use in analytical chemistry as an internal standard or reagent. Its well-characterized properties make it an ideal candidate for calibrating instruments and ensuring the accuracy of experimental results. This reliability is crucial for maintaining high standards in research and industrial settings.

The environmental impact of using sodium 8-aminonaphthalene-2-sulphonate is another area of growing interest. Studies have shown that it can be biodegraded under certain conditions, reducing concerns about long-term environmental persistence. This aligns with global efforts to promote sustainable practices and minimize ecological footprints.

The future prospects of sodium 8-aminonaphthalene-2-sulphonate are vast and promising. Ongoing research continues to uncover new applications and refine existing ones, ensuring that this compound remains at the forefront of scientific innovation. As our understanding of its properties deepens, so too will its contributions to advancing human health and technological progress.